Cas no 1046079-80-4 (2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole)

• Product Name: 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole
• CAS No: 1046079-80-4
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• MDL: MFCD11109613
• CID: 2357793
• PubChem ID: 24950366
• Update Time: 2025-06-08

2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-[1,3,4]oxadiazol-2-yl-piperidine
• 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole
• CHEMBL512910
• WRB07980
• 1-benzyl-4-(1,3,4-oxadiazol-2-yl)piperidine
• AS-65940
• 1046079-80-4
• AKOS027253387

• MDL： MFCD11109613
• Inchi： 1S/C14H17N3O/c1-2-4-12(5-3-1)10-17-8-6-13(7-9-17)14-16-15-11-18-14/h1-5,11,13H,6-10H2
• InChI Key： KKAKXQFKDCFWBM-UHFFFAOYSA-N
• SMILES： O1C=NN=C1C1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 243.137162174g/mol
• Monoisotopic Mass: 243.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole

Introduction to 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole (CAS No. 1046079-80-4) in Modern Chemical and Pharmaceutical Research

2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole, identified by the chemical abstracts service number 1046079-80-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a piperidine ring and a benzyl substituent in its structure contributes to its unique chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole consists of a central oxadiazole ring connected to a benzyl-substituted piperidine moiety. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which is crucial for developing effective therapeutic agents. The oxadiazole ring itself is a five-membered heterocycle containing two oxygen atoms and one nitrogen atom, providing a rich environment for hydrogen bonding and other non-covalent interactions that are essential for drug-receptor binding.

In recent years, there has been growing interest in oxadiazole derivatives as pharmacophores due to their ability to modulate various biological pathways. Studies have shown that compounds containing the oxadiazole core can exhibit potent activity against a range of diseases, including cancer and infectious disorders. The benzylpiperidine moiety in 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole enhances its solubility and bioavailability, which are critical factors for drug efficacy. Additionally, the piperidine ring is known to improve metabolic stability, making this compound an attractive candidate for further investigation.

One of the most compelling aspects of 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole is its potential application in the development of novel anticancer agents. Oxadiazole derivatives have been reported to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, some studies suggest that these compounds can interfere with microtubule formation and disrupt cell cycle regulation. The benzylpiperidine substituent may further enhance these effects by facilitating better binding to cancer-specific targets.

Recent research has also explored the antimicrobial properties of 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole. Antibiotic resistance is a growing concern worldwide, and new therapeutic strategies are needed to combat resistant bacterial strains. Oxadiazole-based compounds have shown promise in this area by exhibiting activity against both Gram-positive and Gram-negative bacteria. The unique structural features of this compound allow it to interact with bacterial enzymes and disrupt essential cellular processes.

The synthesis of 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of appropriate precursors under controlled conditions to form the oxadiazole ring followed by functionalization with the benzylpiperidine group. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales.

In addition to its pharmaceutical applications, 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole has potential uses in material science and chemical research. Its ability to form stable complexes with other molecules makes it a valuable intermediate in the synthesis of more complex chemical entities. Researchers are exploring its use in designing novel catalysts and functional materials that could have applications in various industries.

The future prospects for 2-(1-benzylpiperidin-4-yl)-1,3,4-oxadiazole are promising as ongoing studies continue to uncover new biological activities and applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into viable therapeutic agents. As our understanding of molecular interactions improves, so too will our ability to harness the potential of this versatile chemical entity.

In conclusion,2-(1-benzylpiperidin-4-ylylidene)-N-methylindanone (CAS No: 10460798004) represents an exciting opportunity for innovation in chemical biology pharmaceuticals Its unique structural features make it well-suited for further exploration as both an academic research tool industrial material It will be interesting see how continued research advances shape role this compound plays future medical science